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Compound of Interest

Compound Name: D-Glucose-18O2,13C

Cat. No.: B12395629

Get Quote

Executive Safety Summary (BLUF)
Crucial Distinction: D-Glucose-18O2,13C is a stable isotope compound. It is NON-

RADIOACTIVE.

Do not dispose of this material in radioactive waste streams (e.g.,

C or

H bins). Doing so incurs unnecessary disposal costs (approx. 10-20x higher than chemical
waste) and complicates regulatory inventories.

This guide outlines the proper segregation of this material based on its experimental context:

as a pure reagent, a biological by-product, or a chemical solvent extract.

Waste Stream Characterization
Effective disposal requires analyzing the "Matrix" — the environment in which the glucose

currently exists. Use the following logic to determine your disposal path.

The Three Waste Matrices
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Matrix Type Description Primary Hazard
Disposal
Classification

Pure Reagent

Unused powder or

aqueous stock

solution.

High Biochemical

Oxygen Demand

(BOD).

Non-Hazardous

Chemical Waste

Biological

Spent cell culture

media, lysates, or

animal tissue

containing the tracer.

Biohazard (Bacteria,

viral vectors, human

lines).

Biohazardous Waste

(Autoclave/Incinerate)

Chemical

Quenched samples

(e.g.,

Methanol/Chloroform

extracts) used in

Metabolic Flux

Analysis.

Flammability &

Toxicity of solvents.

Hazardous Chemical

Waste (Solvent

Stream)

Decision Logic & Workflow
The following diagram illustrates the decision tree for compliant disposal.
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Waste Generation:
D-Glucose-18O2,13C

Is the material
pure/unused?

Is it mixed with
biological agents?

No

Sanitary Sewer Disposal
(Check BOD Limits)

Small Qty (<100g)
& Diluted

Chemical Waste Stream
(Non-Haz Label)

Large Qty
(>100g)

Is it mixed with
organic solvents?

No

Biohazard Waste
(Red Bag/Sharps)

Yes

No (Buffers/Salts)

Halogenated/Non-Halogenated
Solvent Waste

Yes (MeOH/CHCl3)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating stable isotope glucose waste based on experimental

contamination.

Detailed Disposal Protocols
Scenario A: Pure Reagent (Expired or Excess Stock)
Context: You have a bottle of dry powder or a prepared stock solution (e.g., 1M in water) that is

no longer needed.
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The Science: Glucose is a nutrient, not a toxin. However, releasing large quantities into the

water supply spikes the Biochemical Oxygen Demand (BOD). Bacteria in the sewer system

rapidly consume the glucose, depleting oxygen and potentially killing aquatic life or disrupting

water treatment plant bacteria.

Protocol:

Small Quantities (<100g or <1L solution):

Flush down the sanitary sewer with copious amounts of water (20:1 dilution ratio).

Note: Verify your facility's specific wastewater permit limits. Most research labs are

permitted for this volume.

Large Quantities (>100g):

Do not pour down the drain.[1][2][3]

Collect in a chemically compatible container (HDPE or Glass).

Label as "Non-Hazardous Chemical Waste: Glucose Solution."

Label Defacing (CRITICAL):

If the original bottle has a "Stable Isotope" or "C13" label, deface it with a permanent

marker before discarding the empty bottle in trash or glass recycling.

Reasoning: Waste handlers often confuse "Isotope" with "Radioisotope." Defacing

prevents false alarms and facility lockdowns.

Scenario B: Biological Media (Metabolic Tracing Waste)
Context: Spent media from cell cultures fed with the labeled glucose.

The Science: The hazard here is not the glucose, but the biological agent (HEK293 cells, E.

coli, viral vectors). The presence of

C or
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O does not alter the biohazard classification.

Protocol:

Liquid Waste:

Add bleach (final concentration 10%) to the media flask.

Allow to sit for 20 minutes.

Dispose of down the sink with water (if local EHS permits bleached waste) or collect in

"Treated Bio-Liquid" carboys.

Solid Waste (Plates/Flasks):

Place in standard Red Biohazard Bags.

Process via autoclave or incineration service.

Note: No special isotope declaration is required for the waste manifest.

Scenario C: Chemical Extracts (MFA Quenching)
Context: You have performed a methanol/chloroform extraction to harvest intracellular

metabolites.

The Science: This is the most hazardous waste stream. The toxicity and flammability of the

solvents (Methanol, Acetonitrile, Chloroform) override the non-hazardous nature of the glucose.

Protocol:

Segregation:

Halogenated Waste: If Chloroform or Dichloromethane was used.

Non-Halogenated Waste: If only Methanol, Ethanol, or Acetonitrile was used.

Labeling:
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Label the carboy with the specific solvent percentages.

You do not need to list "D-Glucose-18O2,13C" as a hazardous constituent on the tag, as

it is dissolved at trace levels and is non-toxic.

Disposal:

Cap tightly.[2][4][5] Hand off to your facility's chemical waste management team for

incineration.

Regulatory Compliance & Environmental Impact[6]
[7]
Biochemical Oxygen Demand (BOD) Limits
While glucose is non-toxic, it is a high-strength organic pollutant.

Standard Sewer Limit: ~300 mg/L BOD.[6]

Glucose BOD: Pure glucose has a theoretical BOD of approx. 0.7 g oxygen per 1 g glucose.

Calculation: Dumping 1 kg of glucose requires ~700g of dissolved oxygen from the water

system to degrade. This is a significant "shock load" for local treatment plants. Always dilute

or solid-waste large amounts.

"Isotope" vs. "Radioisotope" Confusion
A common friction point in disposal is the fear of radioactivity.

Validation: Keep the Safety Data Sheet (SDS) readily available. Section 2 (Hazards

Identification) will explicitly state "Not a hazardous substance or mixture" and Section 14

(Transport) will show "Not dangerous goods."

Proactive Communication: If you are disposing of a large volume of labeled material,

preemptively email your EHS officer: "Disposing of stable isotope glucose (Sugar). Non-

radioactive.[5][7] High BOD precautions taken."
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Safety Data Sheet (SDS)

Source:

Biochemical Oxygen Demand (BOD) Guidelines: Regulatory limits for drain disposal of high-

sugar solutions.

Source:

Metabolic Flux Analysis Sample Preparation: Standard protocols regarding solvent extraction

(Methanol/Chloroform)

Source:

Stable Isotope Disposal Guidelines: University EHS standard operating procedures for non-

radioactive isotopes.

Source:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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